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Compound of Interest

N-(2-chloroacetyl)-3-
Compound Name:
nitrobenzamide

Cat. No.: B3427138

N-(2-chloroacetyl)-3-nitrobenzamide: A Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties and
structure of N-(2-chloroacetyl)-3-nitrobenzamide. While this compound is available
commercially, detailed experimental data regarding its physicochemical properties and
biological activities are not extensively documented in publicly accessible literature. This guide
consolidates the available information and presents a theoretical framework for its synthesis
and potential areas of investigation. The content is structured to support researchers and
professionals in drug development and chemical synthesis in their understanding and potential
application of this molecule.

Chemical Properties and Structure

N-(2-chloroacetyl)-3-nitrobenzamide is a derivative of benzamide featuring a nitro group at
the meta position of the benzene ring and a chloroacetyl group attached to the amide nitrogen.
The presence of the electrophilic chloroacetyl group and the electron-withdrawing nitro group
suggests potential for reactivity and diverse biological interactions.
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Chemical Structure

The chemical structure of N-(2-chloroacetyl)-3-nitrobenzamide is characterized by a central
benzamide core. A nitro group (NO2) is substituted at the third position of the benzene ring, and
a 2-chloroacetyl group (-C(O)CH2CI) is attached to the amide nitrogen atom.
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Theoretical Synthesis Workflow

Synthesis

( )

(@)
=

Purification

Evaporate Solvent

[Purify by Recrystallization or Chromatographa

:

E\l-(2-chlor0acetyl)-3-nitrobenzamida

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Potential Areas of Biological Investigation
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 To cite this document: BenchChem. [N-(2-chloroacetyl)-3-nitrobenzamide chemical
properties and structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3427138#n-2-chloroacetyl-3-nitrobenzamide-
chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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